2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(phenylmethyl)-

• CAS No.: 61213-19-2
• Molecular Formula: C12H13Cl2NO
• Molecular Weight: 258.14 g/mol
• IUPAC Name: 1-benzyl-3-chloro-4-(chloromethyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H13Cl2NO/c13-6-10-8-15(12(16)11(10)14)7-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key: FEOZBZXSEJHJJL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C(=O)N1CC2=CC=CC=C2)Cl)CCl

Description

2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(phenylmethyl)- is a useful research compound. Its molecular formula is C12H13Cl2NO and its molecular weight is 258.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Eleven and one-tenth grams of N-allyl-N-benzyl dichloroacetamide was dissolved in 12 ml. of diglyme and 1 g. of anhydrous ferrous chloride added. The mixture was heated at reflux under nitrogen until conversion to the pyrrolidinone was complete as indicated by GLPC. The mixture was diluted with methylene chloride, washed with 5 percent hydrochloric acid, separated, dried over anhydrous magnesium sulfate, treated with activated carbon and Florisil and stripped under vacuum. Yield was 6 g. of the title compound, nD30 1.5387.